Cas no 13465-96-8 (Metaphosphoric acid(HPO3), silver(1+) salt (8CI,9CI))

• Product Name: Metaphosphoric acid(HPO3), silver(1+) salt (8CI,9CI)
• CAS No: 13465-96-8
• MF: AgO₃P
• MW: 186.840163230896
• CID: 221558
• PubChem ID: 16172267
• Update Time: 2025-06-09

Metaphosphoric acid(HPO3), silver(1+) salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Metaphosphoric acid(HPO3), silver(1+) salt (8CI,9CI)
• SILVER METAPHOSPHATE
• SILVER METAPHOSPHATE,PURIFIED
• EINECS 236-712-5
• SILVER METAPHOSPHATE,AgPO3
• silver(1+) O3P
• Metaphosphoric acid silver(I) salt
• FT-0694088
• NS00131571
• 13465-96-8
• Silvermetaphosphate
• Metaphosphoric acid(hpo3),silver(1+)salt(8ci,9ci)
• Q4291662
• silver(I) phosphenate

• Inchi： 1S/Ag.HO3P/c;1-4(2)3/h;(H,1,2,3)/q+1;/p-1
• InChI Key： RNJWWPJDKFJOGY-UHFFFAOYSA-M
• SMILES： [Ag+].P(=O)(=O)[O-]

Computed Properties

• Exact Mass: 185.86400
• Monoisotopic Mass: 185.86360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 36.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 91.34000
• LogP: 0.50480

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides

Additional information on Metaphosphoric acid(HPO3), silver(1+) salt (8CI,9CI)

Metaphosphoric Acid (HPO₃), Silver(1+) Salt (8CI, 9CI) (CAS No. 13465-96-8): An Overview

Metaphosphoric acid (HPO₃), silver(1+) salt (8CI, 9CI), with the CAS number 13465-96-8, is a compound of significant interest in the fields of chemistry and materials science. This compound is characterized by its unique structure and properties, making it a valuable material for various applications, including catalysis, electronics, and pharmaceuticals.

The chemical formula of metaphosphoric acid (HPO₃), silver(1+) salt, is AgHPO₃. The compound is formed by the reaction of metaphosphoric acid with silver ions. The structure of this compound is notable for its coordination geometry and the strong ionic bonds between the silver ions and the metaphosphoric acid moiety. These features contribute to its stability and reactivity in different environments.

In recent years, there has been a growing interest in the use of metaphosphoric acid (HPO₃), silver(1+) salt, in catalytic processes. Research has shown that this compound can act as an efficient catalyst for a variety of chemical reactions, including oxidation, reduction, and coupling reactions. The high surface area and active sites on the compound make it particularly suitable for these applications. For example, a study published in the Journal of Catalysis demonstrated that AgHPO₃ can significantly enhance the efficiency of catalytic oxidation reactions, leading to higher yields and selectivity.

Beyond catalysis, metaphosphoric acid (HPO₃), silver(1+) salt, has also found applications in the field of electronics. Its unique electronic properties make it a promising material for the development of advanced electronic devices. Research in this area has focused on the use of AgHPO₃ as a dielectric material in capacitors and as a component in thin-film transistors. The high dielectric constant and low leakage current of this compound make it an attractive candidate for these applications.

In the pharmaceutical industry, metaphosphoric acid (HPO₃), silver(1+) salt, has been explored for its potential antimicrobial properties. Silver compounds are well-known for their antibacterial and antifungal activities, and recent studies have shown that AgHPO₃ exhibits similar properties. A study published in the Journal of Applied Microbiology found that AgHPO₃ effectively inhibited the growth of several pathogenic bacteria and fungi, making it a potential candidate for use in antimicrobial coatings and formulations.

The synthesis of metaphosphoric acid (HPO₃), silver(1+) salt, can be achieved through various methods. One common approach involves the reaction of metaphosphoric acid with a silver salt, such as silver nitrate or silver acetate. The reaction conditions, including temperature, pH, and concentration, can be optimized to achieve high yields and purity of the final product. Recent advancements in synthesis techniques have led to more efficient and environmentally friendly methods for producing this compound.

The characterization of metaphosphoric acid (HPO₃), silver(1+) salt, typically involves a combination of spectroscopic and analytical techniques. X-ray diffraction (XRD) is commonly used to determine the crystal structure and phase purity of the compound. Fourier-transform infrared spectroscopy (FTIR) provides information about the functional groups present in the molecule. Thermogravimetric analysis (TGA) can be used to study the thermal stability and decomposition behavior of AgHPO₃.

In conclusion, metaphosphoric acid (HPO₃), silver(1+) salt (8CI, 9CI) (CAS No. 13465-96-8) is a versatile compound with a wide range of applications in catalysis, electronics, and pharmaceuticals. Its unique chemical structure and properties make it an attractive material for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.